Cas no 1040638-30-9 (N-[(2-methoxyphenyl)methyl]-2-(2-{[2-oxo-2-(thiophen-2-yl)ethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-[(2-methoxyphenyl)methyl]-2-(2-{[2-oxo-2-(thiophen-2-yl)ethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 1040638-30-9
• MF: C₁₉H₁₈N₂O₃S₃
• MW: 418.552820682526
• CID: 6231396
• PubChem ID: 25834676
• Update Time: 2025-10-19

N-[(2-methoxyphenyl)methyl]-2-(2-{[2-oxo-2-(thiophen-2-yl)ethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxyphenyl)methyl]-2-(2-{[2-oxo-2-(thiophen-2-yl)ethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide
• 1040638-30-9
• AKOS024495685
• N-[(2-methoxyphenyl)methyl]-2-[2-(2-oxo-2-thiophen-2-ylethyl)sulfanyl-1,3-thiazol-4-yl]acetamide
• F5084-0028
• VU0633906-1
• N-(2-methoxybenzyl)-2-(2-((2-oxo-2-(thiophen-2-yl)ethyl)thio)thiazol-4-yl)acetamide

• Inchi： 1S/C19H18N2O3S3/c1-24-16-6-3-2-5-13(16)10-20-18(23)9-14-11-26-19(21-14)27-12-15(22)17-7-4-8-25-17/h2-8,11H,9-10,12H2,1H3,(H,20,23)
• InChI Key： RRBOBOMYAJXBFS-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NCC1C=CC=CC=1OC)=O)SCC(C1=CC=CS1)=O

Computed Properties

• Exact Mass: 418.04795596g/mol
• Monoisotopic Mass: 418.04795596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 150Ų

Additional information on N-[(2-methoxyphenyl)methyl]-2-(2-{[2-oxo-2-(thiophen-2-yl)ethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide

N-[(2-Methoxyphenyl)methyl]-2-(2-{[2-Oxo-2-(thiophen-2-yl)ethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide: A Comprehensive Overview

The compound with CAS No. 1040638-30-9, named N-[(2-methoxyphenyl)methyl]-2-(2-{[2-oxo-2-(thiophen-2-yl)ethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered significant attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a novel therapeutic agent, particularly in the treatment of neurodegenerative diseases and cancer.

The molecular structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole ring is further substituted with a sulfanyl group, which is connected to a thiophene moiety. This arrangement creates a conjugated system that enhances the compound's stability and bioavailability. Additionally, the presence of a methoxyphenyl group and an acetamide functional group contributes to the molecule's hydrophilicity and ability to interact with biological targets.

Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These studies have revealed that the compound exhibits potent antioxidant and anti-inflammatory properties, making it a promising candidate for the development of new drugs targeting chronic inflammatory diseases.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in preclinical models, suggesting its potential for oral administration. Furthermore, its metabolic stability has been evaluated using in vitro assays, which indicate that it undergoes minimal phase I metabolism, thereby reducing the risk of drug-drug interactions.

The biological activity of this compound has been extensively studied using various in vitro and in vivo models. For instance, it has demonstrated significant inhibitory effects on key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. These findings have led to ongoing clinical trials to assess its efficacy in treating Alzheimer's disease.

Another area of interest is the compound's role in cancer therapy. Preclinical studies have shown that it induces apoptosis in various cancer cell lines by targeting the mitochondrial pathway. Moreover, its ability to inhibit tumor angiogenesis has been validated using matrigel plug assays, further underscoring its potential as an anticancer agent.

From a materials science perspective, this compound has been explored for its application as a building block in the synthesis of advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). Its thiazole ring system provides versatile coordination sites for metal ions, enabling the construction of porous materials with potential applications in gas storage and catalysis.

In conclusion, N-[(2-methoxyphenyl)methyl]-2-(2-{[2-oxo-2-(thiophen-2-yl)ethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide represents a versatile molecule with multifaceted applications across various scientific disciplines. Its unique structural features, coupled with its promising biological activities and material properties, position it as a valuable asset in both academic research and industrial development.